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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical relationship between salinity and the solubility

of helium in seawater. Understanding this dynamic is paramount for a range of scientific

disciplines, from oceanography and geochemistry to applications within the pharmaceutical and

drug development sectors where precise gas solubility is crucial. This document provides a

comprehensive overview of the quantitative data, detailed experimental protocols for

measurement, and the fundamental principles governing this phenomenon.

Core Principles: The Salting-Out Effect
The solubility of non-polar gases like helium in aqueous solutions is significantly influenced by

the concentration of dissolved salts. This phenomenon, known as the "salting-out" effect,

describes the decrease in gas solubility with increasing salinity. The underlying principle

involves the interaction between water molecules, dissolved ions from salts, and the gas

molecules.

In pure water, helium atoms can occupy cavities within the structured network of water

molecules. However, when salts such as sodium chloride (NaCl) are introduced, they

dissociate into ions (Na+ and Cl-). These ions are strongly hydrated, meaning they attract and

orient polar water molecules around them, forming hydration shells. This process effectively

reduces the number of "free" water molecules available to dissolve the non-polar helium gas,

leading to a decrease in its solubility.
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Quantitative Data: Helium Solubility in Seawater
The solubility of helium in seawater is a function of temperature, salinity, and pressure. The

following table summarizes the equilibrium concentration of helium in seawater at various

salinities and temperatures under standard atmospheric pressure (1013.25 mbar). The data

has been calculated using the Gibbs SeaWater (GSW) Oceanographic Toolbox, which is based

on the authoritative work of Weiss (1971).[1]

Temperatur
e (°C)

Salinity 0
PSU
(Freshwater
)

Salinity 10
PSU

Salinity 20
PSU

Salinity 30
PSU

Salinity 35
PSU
(Typical
Seawater)

0 1.832 1.785 1.739 1.694 1.672

5 1.769 1.725 1.682 1.639 1.618

10 1.721 1.679 1.638 1.597 1.577

15 1.685 1.645 1.605 1.566 1.547

20 1.660 1.621 1.583 1.545 1.527

25 1.644 1.606 1.569 1.532 1.514

30 1.636 1.599 1.562 1.526 1.509

Solubility is expressed in nanomoles per kilogram (nmol/kg).

Experimental Protocols for Helium Solubility
Measurement
Accurate determination of dissolved helium concentrations in seawater requires meticulous

sample collection and sophisticated analytical techniques. The most common and precise

methods involve mass spectrometry.

Sample Collection
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Proper sample collection is critical to prevent atmospheric contamination. The standard

procedure involves the use of copper tubing to ensure a helium-leak-tight seal.

Materials: Refrigeration-grade copper tubing (typically 0.95 cm OD), clamping assemblies.

Procedure:

Cut the copper tubing to the desired length (e.g., 1 meter).

Mount the tubing in a clamp assembly.

Connect one end of the tubing to the water sampling device (e.g., a Niskin bottle rosette)

using appropriate fittings.

Flush the tubing with several volumes of the sample water to eliminate any air bubbles.

Once flushed, clamp both ends of the copper tube tightly to create a cold-weld seal,

trapping the water sample inside.

Store the sealed copper tubes for shore-based analysis.

Gas Extraction and Analysis by Mass Spectrometry
The dissolved gases are extracted from the seawater sample under high vacuum and

subsequently analyzed.

Instrumentation: High-vacuum gas extraction line, quadrupole or magnetic sector mass

spectrometer.

Procedure:

Extraction:

Attach the sealed copper tube containing the seawater sample to the gas extraction

line.

Evacuate the extraction line to a high vacuum (e.g., <10⁻⁶ torr) to remove any

atmospheric gases.
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Break the seal of the copper tube within the vacuum system, allowing the dissolved

gases to be released from the water sample.

The extracted gas mixture is then passed through a series of cryogenic traps to

separate water vapor and other condensable gases from the non-condensable gases,

including helium.

Analysis:

The purified gas sample, enriched in helium, is introduced into the mass spectrometer.

The mass spectrometer ionizes the gas atoms and separates them based on their

mass-to-charge ratio.

The abundance of helium isotopes (³He and ⁴He) is measured by sensitive detectors.

Quantification is achieved by calibrating the instrument with known standards of air or

certified gas mixtures.

Below is a workflow diagram illustrating the key steps in the experimental determination of

helium solubility in seawater.
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Experimental workflow for helium solubility measurement.

Signaling Pathways and Logical Relationships
The relationship between salinity, temperature, and helium solubility is a fundamental physical-

chemical interaction. An increase in either salinity or temperature generally leads to a decrease

in helium solubility in seawater. This inverse relationship is a critical consideration in

oceanographic and climate modeling.
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The following diagram illustrates the logical relationship between these key parameters and

their effect on helium solubility.
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Factors influencing helium solubility in seawater.

In summary, the solubility of helium in seawater is a well-defined, yet complex, interplay of

physical and chemical factors. The salting-out effect is the dominant principle governing the

decrease in solubility with increasing salt concentration. Accurate quantification of this

relationship is essential for a wide array of scientific and industrial applications and relies on

precise experimental methodologies as outlined in this guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.teos-10.org/pubs/gsw/html/gsw_Hesol_SP_pt.html
https://www.benchchem.com/product/b14278265#effects-of-salinity-on-helium-solubility-in-seawater
https://www.benchchem.com/product/b14278265#effects-of-salinity-on-helium-solubility-in-seawater
https://www.benchchem.com/product/b14278265#effects-of-salinity-on-helium-solubility-in-seawater
https://www.benchchem.com/product/b14278265#effects-of-salinity-on-helium-solubility-in-seawater
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14278265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

